Cas no 303991-71-1 (3-Chloro-n-(2-furylmethyl)benzamide)

• Product Name: 3-Chloro-n-(2-furylmethyl)benzamide
• CAS No: 303991-71-1
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 5529861
• Update Time: 2025-05-25

3-Chloro-n-(2-furylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(furan-2-ylmethyl)benzamide
• 3-chloro-N-(2-furylmethyl)benzamide
• 3-Chloro-n-(2-furylmethyl)benzamide

• Inchi： 1S/C12H10ClNO2/c13-10-4-1-3-9(7-10)12(15)14-8-11-5-2-6-16-11/h1-7H,8H2,(H,14,15)
• InChI Key： GVNMWSWETMWSQV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-Chloro-n-(2-furylmethyl)benzamide

3-Chloro-N-(2-furylmethyl)benzamide (CAS No. 303991-71-1): A Comprehensive Overview

3-Chloro-N-(2-furylmethyl)benzamide, identified by the CAS registry number 303991-71-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are derivatives of benzene carboxylic acid, and it incorporates a chloro substituent at the third position of the benzene ring, along with a furylmethyl group attached to the nitrogen atom. The structure of this compound is characterized by its aromatic benzene ring, a chlorine atom at position three, and a furylmethyl substituent that introduces a furan moiety into the molecule.

The synthesis of 3-Chloro-N-(2-furylmethyl)benzamide typically involves multi-step organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and amide formation. The furylmethyl group is introduced via a coupling reaction, often utilizing an appropriate coupling agent to facilitate the formation of the amide bond. The chlorination at position three is achieved through electrophilic substitution reactions, ensuring regioselectivity by employing directing groups or specific reaction conditions.

Recent studies have highlighted the potential of 3-Chloro-N-(2-furylmethyl)benzamide in various applications. In medicinal chemistry, this compound has been explored as a lead molecule for drug development due to its unique structural features and potential bioactivity. The presence of the furan ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, making it a promising candidate for further investigation in areas such as anti-inflammatory, antifungal, or anticancer drug discovery.

Moreover, 3-Chloro-N-(2-furylmethyl)benzamide has been studied for its role in chemical biology. Researchers have examined its ability to act as a substrate or inhibitor in enzymatic reactions, particularly those involving proteases or kinases. The compound's reactivity and stability under physiological conditions make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents.

In terms of physical properties, 3-Chloro-N-(2-furylmethyl)benzamide exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows absorption bands corresponding to the aromatic π-system and conjugated carbonyl group, which are critical for its photoreactivity and potential use in photochemical reactions.

The latest research on 3-Chloro-N-(2-furylmethyl)benzamide has focused on its application in materials science. By incorporating this compound into polymer matrices or as a component in hybrid materials, scientists have explored its potential as a building block for advanced materials with tailored electronic properties. The compound's ability to form hydrogen bonds and its aromaticity contribute to its compatibility with various polymer systems.

In conclusion, 3-Chloro-N-(2-furylmethyl)benzamide (CAS No. 303991-71-1) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research in drug discovery, chemical biology, and materials science. As new studies continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.